Cas no 252333-72-5 (Isotaxiresinol 9,9'-acetonide)

• Product Name: Isotaxiresinol 9,9'-acetonide
• CAS No: 252333-72-5
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• CID: 842369
• PubChem ID: 102004573
• Update Time: 2025-04-19

Isotaxiresinol 9,9'-acetonide Chemical and Physical Properties

Names and Identifiers

• Isotaxiresinol 9,9'-acetonide
• Isotaxiresinol 9,9\'-acetonide
• 4-[(5aR,6S,11aR)-8-hydroxy-9-methoxy-3,3-dimethyl-1,5,5a,6,11,11a-hexahydrobenzo[h][2,4]benzodioxepin-6-yl]benzene-1,2-diol
• AKOS040761913
• Isotaxiresinol 9,9/'-acetonide
• 252333-72-5
• FS-9327
• 4-[(5aR, 6S, 11aR)-8-hydroxy-9-methoxy-3, 3-dimethyl-1, 5, 5a, 6, 11, 11a-hexahydrobenzo[h][2, 4]benzodioxepin-6-yl]benzene-1, 2-diol
• 4-[(5aR,6S,11aR)-1,5,5a,6,11,11a-Hexahydro-8-hydroxy-9-methoxy-3,3-dimethylnaphtho[2,3-e][1,3]dioxepin-6-yl]-1,2-benzenediol
• DTXSID301104038
• [ "" ]

• Inchi： 1S/C22H26O6/c1-22(2)27-10-14-6-13-8-20(26-3)19(25)9-15(13)21(16(14)11-28-22)12-4-5-17(23)18(24)7-12/h4-5,7-9,14,16,21,23-25H,6,10-11H2,1-3H3/t14-,16-,21-/m0/s1
• InChI Key： GACLBPGDLVRRRN-HTZUNMPGSA-N
• SMILES： O1C(C)(C)OC[C@@H]2CC3C=C(C(=CC=3[C@H](C3C=CC(=C(C=3)O)O)[C@H]2C1)O)OC

Computed Properties

• Exact Mass: 386.17293854g/mol
• Monoisotopic Mass: 386.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Color/Form: Powder

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